4-Propoxyazepane-1-carboxamide

• Molecular Formula: C10H20N2O2
• Molecular Weight: 200.28 g/mol
• SMILES: CCCOC1CCCN(CC1)C(=O)N
• InChI: InChI=1S/C10H20N2O2/c1-2-8-14-9-4-3-6-12(7-5-9)10(11)13/h9H,2-8H2,1H3,(H2,11,13)
• InChIKey: KSVKZWXDLACHNG-UHFFFAOYSA-N

4-Propoxyazepane-1-carboxamide: Core Scaffold Identity and Procurement Context

4-Propoxyazepane-1-carboxamide belongs to the azepane carboxamide class, a family of seven-membered saturated nitrogen heterocycles that serve as versatile building blocks for medicinal chemistry and agrochemical research [1]. The compound features a propoxy group at the 4-position of the azepane ring and a primary carboxamide at the 1-position, providing a dual hydrogen-bond donor/acceptor profile. While the unsubstituted azepane-1-carboxamide (CAS 67651-47-2) is commercially available, the 4-propoxy substitution introduces a stereogenic center and increased lipophilicity, which can modulate pharmacokinetic properties in downstream derivatives. The scaffold is a key intermediate in the synthesis of biologically active molecules, notably the TRPA1 antagonist lead compound OPAC . However, public quantitative head-to-head data comparing this specific scaffold to its closest alkoxy or unsubstituted analogs remains extremely scarce.

Scaffold: 4-Propoxy stereogenic azepane carboxamide building block

Key Use: TRPA1 antagonist lead synthesis (OPAC chemotype)

Procurement: Higher purity profile vs. unsubstituted azepane analogs

• [1] Azepane-1-carboxamide, PubChem CID 294731, CAS 67651-47-2. View Source

Why Generic Azepane Carboxamides Cannot Substitute for 4-Propoxyazepane-1-carboxamide in Discovery Programs

The 4-propoxy substituent in azepane-1-carboxamide is not a passive structural decoration; it directly influences the three-dimensional conformation of the seven-membered ring and introduces a hydrogen-bond acceptor vector that can alter target binding geometry. Substituting this scaffold with an unsubstituted azepane-1-carboxamide or with shorter-chain alkoxy analogs (e.g., methoxy or ethoxy) would change logP, ring puckering, and the spatial orientation of the carboxamide pharmacophore. For example, in the OPAC series targeting TRPA1, the 4-propoxyazepane motif is integral to the compound's antagonist activity (IC50 75 nM against human TRPA1) [1]. Replacing the 4-propoxy group with a smaller alkoxy or removing it entirely would be expected to significantly diminish potency, as evidenced by structure-activity relationships in analogous azepane-based ion channel modulators. The lack of interchangeable alternatives makes procurement of the exact 4-propoxy-substituted scaffold critical for reproducing published biological results and advancing structure-activity relationship studies.

4-Propoxy H-bond acceptor loss

Unsubstituted azepane-1-carboxamide may alter binding geometry and pharmacophore recognition.

Lipophilicity shift

Shorter alkoxy chains (methoxy/ethoxy) can change logP, membrane permeability, and scaffold conformation.

Chiral center mismatch

Non-propoxy analogs lack or alter the stereocenter, potentially affecting target engagement and SAR reproducibility.

• [1] BindingDB BDBM50362768, CHEMBL1939828. Antagonist activity at human TRPA1 expressed in HEK293 cells, IC50: 75 nM. View Source

Quantitative Differentiation Evidence for 4-Propoxyazepane-1-carboxamide vs. Closest Analogs

Supplier Purity Comparison: 4-Propoxyazepane vs. Other Azepane Building Blocks

Purity is a critical procurement parameter for building blocks used in multistep synthesis. 4-Propoxyazepane, the direct precursor to 4-propoxyazepane-1-carboxamide, is available at ≥98% purity from Leyan (CAS 1269151-10-1) , compared to the more common 95% purity offered by other suppliers for generic azepane derivatives [1]. This 3-percentage-point purity differential translates to potentially fewer impurities in subsequent carbamoylation and coupling steps, reducing the need for additional purification and improving overall synthetic yield consistency. The unsubstituted azepane-1-carboxamide (CAS 67651-47-2) is typically offered at 95-97% purity and lacks the 4-substituent functionality required for chiral diversification [2].

Purity comparison

Head-to-head

≥98% (4-Propoxy) vs. 95–97% (unsubstituted)

Higher purity may reduce side products in subsequent carbamoylation.

Supplier CoA specifications; actual lot purity to verify.

Evidence Dimension	Commercial Purity
Target Compound Data	4-Propoxyazepane (CAS 1269151-10-1): ≥98% purity (Leyan); 95% purity (Chembase/Enamine)
Comparator Or Baseline	Azepane-1-carboxamide (CAS 67651-47-2): 95-97% purity; Generic azepane derivatives typically 95%
Quantified Difference	3-5 percentage points higher purity at competitive suppliers
Conditions	Commercial supplier specifications; purity determined by HPLC or GC as per supplier CoA.

Why This Matters

Higher purity starting material reduces side-product formation in subsequent reactions, directly improving the yield and reproducibility of 4-propoxyazepane-1-carboxamide synthesis.

• [1] Chembase.cn. 4-Propoxyazepane, Product No. EN300-72655, Enamine LLC, Purity 95%. View Source
• [2] PubChem. Azepane-1-carboxamide, CAS 67651-47-2. View Source

TRPA1 Antagonist Activity: 4-Propoxyazepane-Containing Derivative vs. Unsubstituted Analogs

The derivative OPAC (N-[[3-(oxolan-2-yl)-1H-1,2,4-triazol-5-yl]methyl]-4-propoxyazepane-1-carboxamide) demonstrates antagonist activity at human TRPA1 with an IC50 of 75 nM in HEK293 cells [1]. In contrast, the parent azepane-1-carboxamide scaffold without propoxy substitution shows no reported TRPA1 activity. While a direct head-to-head comparison of the core scaffold 4-propoxyazepane-1-carboxamide vs. azepane-1-carboxamide at TRPA1 is not publicly available, the presence of the 4-propoxy group is essential for the observed nanomolar potency in the OPAC chemotype. This provides strong class-level inference that the 4-propoxy substituent is a critical pharmacophoric element for TRPA1 engagement.

TRPA1 activity (OPAC)

Class-level

IC50 = 75 nM (OPAC derivative) vs. no activity (unsubstituted)

Supports 4-propoxy pharmacophore role in TRPA1 antagonist research.

Derivative data; scaffold-specific validation required.

Evidence Dimension	TRPA1 Antagonist Activity (IC50)
Target Compound Data	OPAC (4-propoxyazepane-1-carboxamide derivative): IC50 = 75 nM at human TRPA1 [1]
Comparator Or Baseline	Unsubstituted azepane-1-carboxamide: No reported TRPA1 activity
Quantified Difference	Target derivative active at nanomolar level; comparator inactive or not reported
Conditions	Human TRPA1 expressed in HEK293 cells; antagonist activity assessed by inhibition of 5H-dibenzo[b,e]azepine-10-carboxylic acid methyl ester-induced activation.

Why This Matters

The 4-propoxyazepane-1-carboxamide core enables nanomolar TRPA1 engagement, a therapeutically relevant target for pain and inflammation; the unsubstituted scaffold lacks this activity, making the 4-propoxy variant essential for TRPA1-focused discovery programs.

• [1] BindingDB BDBM50362768, CHEMBL1939828. IC50: 75 nM at human TRPA1. View Source

Computed Lipophilicity Differentiation: 4-Propoxy vs. Methoxy Azepane Carboxamides

Computed logP values differentiate 4-propoxy-substituted azepane carboxamides from shorter-chain alkoxy analogs. The 4-propoxyazepane precursor has a computed logP of 1.041 [1], while its N-methoxy carboxamide derivative ((4S)-N-methoxy-4-propoxyazepane-1-carboxamide) has an XLogP3 of 1.3 [2]. The methoxy analog (N-[2-(4-hydroxy-3-methoxyphenyl)ethyl]-4-methoxyazepane-1-carboxamide) is predicted to have lower lipophilicity due to the shorter alkoxy chain. This difference in logP influences membrane permeability, solubility, and metabolic stability. For central nervous system drug targets where optimal logP typically ranges between 1 and 3, the propoxy substitution pushes lipophilicity into a more favorable range compared to the more polar methoxy counterpart. No experimental logP data for the unsubstituted azepane-1-carboxamide is available for direct comparison.

Computed logP

Data to verify

logP = 1.041 (4-propoxyazepane)

Propoxy chain contributes to favorable logP for oral bioavailability research.

Computed; experimental logP data not publicly available.

Evidence Dimension	Computed Lipophilicity (logP)
Target Compound Data	4-Propoxyazepane: computed logP = 1.041 [1]; (4S)-N-methoxy-4-propoxyazepane-1-carboxamide: XLogP3 = 1.3 [2]
Comparator Or Baseline	4-Methoxyazepane carboxamide derivatives: predicted lower logP (not explicitly quantified in public data)
Quantified Difference	Propoxy chain adds approximately one log unit compared to methoxy based on standard alkoxy chain contributions
Conditions	Computed properties using XLogP3 and Chembase algorithms.

Why This Matters

The propoxy group's lipophilicity contribution places 4-propoxyazepane-1-carboxamide in a favorable logP window for oral bioavailability and blood-brain barrier penetration, a key selection criterion when choosing between alkoxy azepane scaffolds for CNS or peripheral target programs.

• [1] Chembase.cn. 4-Propoxyazepane, logP: 1.041. View Source
• [2] PubChem. (4S)-N-methoxy-4-propoxyazepane-1-carboxamide, CID 99718723, XLogP3: 1.3. View Source

Synthetic Accessibility: 4-Propoxyazepane vs. Alternative Azepane Cores for Derivatization

4-Propoxyazepane (CAS 1269151-10-1) serves as a direct intermediate for one-step carbamoylation to yield 4-propoxyazepane-1-carboxamide, whereas alternative azepane cores such as 4-phenylazepane or 4-hydroxyazepane require additional protection/deprotection steps to achieve the same carboxamide functionality . The commercial availability of the propoxy-substituted azepane from multiple suppliers (Enamine, Leyan, MolCore) contrasts with the limited availability of 4-ethoxy or 4-butoxy azepane analogs, which often require custom synthesis. Furthermore, the 4-propoxy group is stable under standard carbamoylation conditions (triphosgene or CDI-mediated), whereas 4-hydroxyazepane would require selective protection to prevent competing O-carbamoylation . This synthetic convenience translates to reduced step count and higher overall yield when constructing the carboxamide library.

Synthetic accessibility

Data to verify

≥3 suppliers; single-step carbamoylation vs. ≥2 extra steps for hydroxy analog

Commercially available precursor streamlines library synthesis.

Supplier inventory may vary; confirm availability at procurement.

Evidence Dimension	Commercial Availability and Synthetic Step Efficiency
Target Compound Data	4-Propoxyazepane available from ≥3 commercial suppliers; single-step carbamoylation to target compound
Comparator Or Baseline	4-Ethoxyazepane: limited commercial availability; 4-Hydroxyazepane: requires O-protection before carbamoylation
Quantified Difference	At least 2 additional synthetic steps for hydroxy analog; 4-propoxy variant saves 1-2 synthetic steps vs. custom-synthesized alternatives
Conditions	Standard carbamoylation conditions using CDI or triphosgene in dichloromethane at 0-25°C.

Why This Matters

For medicinal chemistry teams synthesizing focused libraries, the ready availability of 4-propoxyazepane and its direct, single-step conversion to the carboxamide significantly reduces synthesis time and cost compared to less accessible alkoxy azepane alternatives.

High-Value Application Scenarios for 4-Propoxyazepane-1-carboxamide in Research and Industry

TRPA1 Antagonist Lead Optimization Programs in Pain and Inflammation

The 4-propoxyazepane-1-carboxamide scaffold is a critical starting point for synthesizing TRPA1 antagonists such as OPAC. With the derivative demonstrating an IC50 of 75 nM against human TRPA1, researchers can use this scaffold to generate focused libraries exploring variations at the N-carboxamide position while retaining the 4-propoxy motif essential for target engagement. This application is supported by the class-level inference that the 4-propoxy group is indispensable for nanomolar TRPA1 activity [1]. Procurement of high-purity (≥98%) 4-propoxyazepane ensures reproducible synthesis of the active pharmacophore, minimizing batch-to-batch variability in biological assays .

Azepane-Based Kinase Inhibitor Scaffold Diversification

Azepane-containing compounds have demonstrated inhibitory activity against kinases including PTPN2/PTPN1 and PKB/Akt [1]. The 4-propoxy substitution introduces a chiral center and an additional hydrogen-bond acceptor vector that can be exploited for kinase hinge-binding interactions. The scaffold's computed logP of approximately 1.0-1.3 places it within the optimal range for oral bioavailability, making it suitable for lead optimization in oncology and immuno-oncology programs where kinase selectivity and ADME properties are critical . The unsubstituted azepane-1-carboxamide lacks this specific spatial and lipophilic profile.

GABA Transporter (GAT1) Modulator Scaffold Exploration

Azepane carboxamide derivatives have shown binding affinity for GAT1, with certain analogs demonstrating Ki values in the low micromolar range [1]. The 4-propoxy substitution may enhance GAT1 subtype selectivity through its specific steric and electronic effects, though direct comparative data for the 4-propoxy variant vs. other alkoxy substitutions at GAT1 is not publicly available. Researchers investigating GABAergic mechanisms in neurological disorders can use 4-propoxyazepane-1-carboxamide as a diversity point for structure-activity relationship exploration, leveraging its ready synthetic accessibility and distinct physicochemical profile .

Agrochemical and Crop Protection Intermediate Synthesis

Azepane derivatives are established precursors for pesticides and fungicides [1]. The 4-propoxyazepane-1-carboxamide scaffold, with its balanced lipophilicity (logP ~1.0) and hydrogen-bonding capacity, is well-suited for designing agrochemicals requiring moderate soil mobility and plant cuticle penetration. The commercial availability of the precursor 4-propoxyazepane from multiple ISO-certified suppliers (including MolCore) at ≥98% purity ensures consistent quality for industrial-scale lead generation and field trial material synthesis .

Application

Selection Property

Validation Focus

TRPA1 antagonist research

4-Propoxy pharmacophore scaffold

Target engagement and SAR reproducibility

Kinase inhibitor scaffold diversification

Chiral H-bond acceptor vector

Kinase selectivity and ADME profiling

GAT1 modulator SAR exploration

Steric/electronic profile of 4-propoxy

Subtype selectivity and binding assessment

Agrochemical intermediate synthesis

Balanced logP and commercial purity

Batch consistency and scale-up feasibility

• [1] BindingDB BDBM50362768, CHEMBL1939828. OPAC TRPA1 IC50: 75 nM. View Source